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Core Science & Biosynthesis

Foundational

In Silico Toxicity Prediction and Risk Assessment of Ozagrel Impurity 9: A Mechanistic and Regulatory Framework

Executive Summary & Chemical Profiling Ozagrel is a highly potent thromboxane A2 synthase inhibitor utilized primarily as an antiplatelet agent. During its synthetic route and subsequent degradation, various impurities c...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profiling

Ozagrel is a highly potent thromboxane A2 synthase inhibitor utilized primarily as an antiplatelet agent. During its synthetic route and subsequent degradation, various impurities can emerge that require rigorous toxicological scrutiny. Ozagrel Impurity 9 , chemically identified as ethyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate ([1]), presents a specific structural motif that triggers regulatory alerts.

From a mechanistic standpoint, the presence of an α,β-unsaturated ester group in Impurity 9 acts as a classic structural alert for toxicity. Such motifs are known Michael acceptors, which are theoretically capable of forming covalent adducts with cellular nucleophiles. Binding to DNA bases (e.g., the N7 position of guanine) can lead to mutagenicity, while binding to protein thiols can induce skin sensitization or hepatotoxicity.

Regulatory Context: The ICH M7 Framework

To limit potential carcinogenic risk without defaulting to resource-intensive in vitro testing, the pharmaceutical industry relies on the ICH M7(R1) guidelines. This framework mandates the assessment of all actual and potential impurities using computational toxicology ([2]).

The guideline explicitly requires the use of two complementary (orthogonal) in silico methodologies to predict bacterial mutagenicity (Ames test outcomes):

  • Expert Rule-Based System: (e.g., Derek Nexus) which flags known toxicophores based on curated literature.

  • Statistical-Based System: (e.g., Sarah Nexus) which utilizes machine learning and historical training datasets to evaluate the overall molecular environment ( [3]).

Step-by-Step In Silico Assessment Protocol

As a Senior Application Scientist, I have structured the following protocol to be a self-validating system . It ensures that no computational blind spots (false negatives) bypass the screening process.

  • Step 1: Data Curation & Molecular Representation

    • Action: Convert the 2D chemical structure of Ozagrel Impurity 9 into an isomeric SMILES string: CCOC(=O)/C=C/c1ccc(CO)cc1.

    • Causality: Explicitly defining the (E)-stereochemistry is critical. Statistical models use 3D molecular descriptors; an incorrect geometric isomer can alter the calculated dipole moment and surface area, skewing the toxicity prediction.

  • Step 2: Expert Rule-Based Screening

    • Action: Execute the SMILES through an expert system (e.g., Derek Nexus) with the endpoint set to in vitro bacterium mutagenicity.

    • Expected Output: The system will flag the α,β-unsaturated ester as a structural alert.

  • Step 3: Statistical-Based Screening

    • Action: Execute the statistical model (e.g., Sarah Nexus) to evaluate the specific molecular context of the alert.

    • Self-Validation Checkpoint: Evaluate the Applicability Domain (AD). If the model's confidence score falls below 40%, the protocol automatically invalidates the in silico result and triggers a mandatory Expert Review (Step 4).

  • Step 4: Expert Review and Read-Across Analysis

    • Action: Perform read-across using the OECD QSAR Toolbox. Compare Impurity 9 against well-documented surrogate molecules (e.g., ethyl cinnamate) to overrule or confirm the initial alert.

Workflow Start Ozagrel Impurity 9 (SMILES Input) Expert Expert Rule-Based QSAR (e.g., Derek Nexus) Start->Expert Stat Statistical QSAR (e.g., Sarah Nexus) Start->Stat Alert Structural Alert Flagged (Michael Acceptor) Expert->Alert Positive Stat->Alert Inconclusive Review Expert Review & Read-Across Analysis Alert->Review Class ICH M7 Classification (Downgraded to Class 4) Review->Class Surrogate Justification

In silico workflow for ICH M7 classification of Ozagrel Impurity 9 using complementary QSAR tools.

Mechanistic Toxicology: The Michael Addition Paradigm

Why does the software flag this molecule, and why does expert review ultimately clear it?

In toxicology, electrophilicity dictates reactivity. The α,β-unsaturated carbonyl system in Impurity 9 is electrophilic at the β-carbon. However, the conjugated phenyl ring significantly alters this reactivity. The delocalization of π-electrons across the aromatic system and the double bond increases the Lowest Unoccupied Molecular Orbital (LUMO) energy.

By raising the LUMO energy, the molecule becomes a "harder" electrophile, drastically reducing its reactivity towards the "soft" nucleophiles found in DNA (such as the N7 of guanine). Therefore, while the basic structural alert is present, the specific molecular environment (phenyl conjugation) neutralizes the genotoxic threat. This is why structurally similar cinnamates are universally Ames-negative.

Mechanism Impurity Ozagrel Impurity 9 (Conjugated Ester) Electrophile α,β-Unsaturated System (Potential Electrophile) Impurity->Electrophile Mitigation Phenyl Ring Conjugation (Increases LUMO Energy) Electrophile->Mitigation Structural Reality Reactivity Reduced Electrophilicity (Weak Michael Acceptor) Mitigation->Reactivity Outcome Negative Ames Test (No DNA Adducts) Reactivity->Outcome Prevents Toxicity

Mechanistic pathway illustrating how phenyl conjugation mitigates the genotoxicity of Impurity 9.

Quantitative Data & Predictive Synthesis

The following table synthesizes the expected in silico parameters and the read-across justifications used to de-risk Ozagrel Impurity 9.

Parameter / ToolResult / ValueMechanistic Rationale / Justification
Molecular Weight 206.24 g/mol Readily bioavailable; passes Lipinski's Rule of 5.
Polar Surface Area (PSA) 46.5 ŲIndicates good membrane permeability (1 OH, 1 Ester).
Derek Nexus (Rule-Based) Positive (Alert)Flags the α,β-unsaturated ester (Michael Acceptor).
Sarah Nexus (Statistical) Inconclusive (<40%)Compound falls outside the strict applicability domain.
Read-Across Surrogate Ethyl CinnamateShares the exact electrophilic core; documented Ames negative.
Final ICH M7 Class Class 4 Alert shared with non-mutagenic surrogate; no further testing required.

Conclusion and Control Strategy

By leveraging complementary in silico tools and applying rigorous quantum chemical principles (resonance stabilization of Michael acceptors), Ozagrel Impurity 9 can be confidently de-risked. The initial structural alert is mitigated through expert read-across, classifying it as an ICH M7 Class 4 impurity.

Consequently, it does not pose a carcinogenic risk and does not require control at the stringent Threshold of Toxicological Concern (TTC). Instead, it can be managed as a standard non-mutagenic impurity according to standard ICH Q3A/B guidelines, saving significant time and analytical resources during API manufacturing ( [4]).

References
  • International Council for Harmonisation (ICH). Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7 (R1). Retrieved from:[Link]

  • Lhasa Limited. In Silico Mutagenicity Assessment: Simplify expert review for submission under ICH M7 guideline. Retrieved from:[Link]

  • ACS Publications. In Silico Approach for the Identification and Control of Potential Mutagenic Impurities in Drug Substances. Retrieved from: [Link]

Exploratory

An In-Depth Technical Guide to the Identification of Degradation Pathways for Ozagrel Impurity 9

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to identify and characterize the degradation pathways of Ozagrel impurity 9. By integrating established scient...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to identify and characterize the degradation pathways of Ozagrel impurity 9. By integrating established scientific principles with robust experimental design, this document serves as a practical resource for ensuring drug product quality and regulatory compliance.

Section 1: Introduction to Ozagrel and the Imperative of Impurity Profiling

Ozagrel is a selective inhibitor of thromboxane A2 synthase, an enzyme critical to the arachidonic acid cascade.[1] By blocking the production of thromboxane A2, a potent vasoconstrictor and promoter of platelet aggregation, Ozagrel is utilized in the treatment of conditions such as ischemic stroke and other thromboembolic disorders.[1][2][3] The chemical stability of a pharmaceutical agent like Ozagrel is a critical attribute that directly impacts its safety and efficacy.[4]

During manufacturing, storage, or even administration, drug substances can degrade, leading to the formation of impurities.[5] Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH), mandate rigorous characterization of any impurity that exceeds established thresholds. These "forced degradation" or "stress" studies are a scientific necessity to elucidate potential degradation pathways, develop and validate stability-indicating analytical methods, and ultimately ensure patient safety.[4][5][6] This guide will focus specifically on a systematic approach to identifying the formation pathways of a known impurity of Ozagrel, designated as impurity 9.

Section 2: Understanding the Molecular Vulnerabilities of Ozagrel

A proactive approach to degradation pathway identification begins with a thorough analysis of the Ozagrel molecular structure. The molecule contains several functional groups that are known to be susceptible to specific degradation mechanisms:

  • Imidazole Ring: The imidazole moiety is a key structural feature of Ozagrel. While generally stable, imidazole rings can be susceptible to oxidation and photodegradation.[7][8][9][10]

  • Carboxylic Acid: The carboxylic acid group can undergo thermal degradation through decarboxylation, particularly at elevated temperatures.[11][12]

  • Alkene Double Bond: The conjugated double bond in the cinnamic acid portion of the molecule is a potential site for oxidative attack and photodegradation.[13][14]

  • Aromatic Ring: Aromatic systems can be susceptible to photolytic degradation.[15][16]

Based on this structural assessment, the most probable degradation pathways for Ozagrel, and by extension the formation of impurity 9, are hydrolysis, oxidation, photolysis, and thermal degradation.

Section 3: Systematic Investigation of Degradation Pathways: A Multi-Pronged Approach

A well-designed forced degradation study is the cornerstone of identifying how impurity 9 is formed. The objective is not to completely degrade the drug substance, but rather to induce sufficient degradation to detect and identify the resulting products.[5] The following sections detail the experimental protocols for each potential degradation pathway.

Hydrolytic Degradation

Hydrolysis is the cleavage of a chemical bond by the addition of water.[17] For many pharmaceuticals, this is a common degradation pathway, particularly for molecules containing esters, amides, or other labile functional groups.[18][19] While Ozagrel does not contain a highly labile ester or amide group, the overall molecular structure should still be evaluated for its stability in aqueous environments under both acidic and basic conditions.

Experimental Protocol for Hydrolytic Degradation:

  • Preparation of Solutions: Prepare separate solutions of Ozagrel in 0.1 N Hydrochloric Acid (HCl) and 0.1 N Sodium Hydroxide (NaOH). A solution in purified water should be prepared as a control.

  • Stress Conditions: Incubate the solutions at a controlled temperature, for example, 60°C, for a defined period (e.g., 2, 6, 12, and 24 hours).[20]

  • Sample Analysis: At each time point, withdraw an aliquot of each solution, neutralize it if necessary, and dilute it to a suitable concentration with the mobile phase for analysis.

  • Analytical Method: Analyze the samples using a stability-indicating High-Performance Liquid Chromatography (HPLC) method, coupled with a UV detector and a mass spectrometer (MS).[21] The HPLC method must be capable of separating Ozagrel from all its degradation products, including impurity 9.

Oxidative Degradation

Oxidative degradation involves the chemical reaction of the drug substance with an oxidizing agent. The imidazole ring and the alkene double bond in Ozagrel are potential sites for oxidation.[7][8][14]

Experimental Protocol for Oxidative Degradation:

  • Preparation of Solution: Prepare a solution of Ozagrel in a suitable solvent.

  • Stress Conditions: Add a solution of hydrogen peroxide (H₂O₂) to the Ozagrel solution to achieve a final H₂O₂ concentration of approximately 3%.[20] The reaction should be allowed to proceed at room temperature for a defined period, with samples taken at various time points (e.g., 2, 6, 12, and 24 hours).

  • Sample Analysis: Analyze the samples directly or after appropriate dilution using the validated stability-indicating HPLC-MS method.

Photolytic Degradation

Photolytic degradation is the breakdown of molecules caused by exposure to light, particularly UV radiation.[13][22] Aromatic compounds and molecules with conjugated systems, such as Ozagrel, are often susceptible to photodegradation.[15][16]

Experimental Protocol for Photolytic Degradation:

  • Sample Preparation: Expose a solid sample of Ozagrel and a solution of Ozagrel in a suitable solvent to a light source that provides both UV and visible radiation. A photostability chamber is ideal for this purpose.

  • Control Sample: A control sample, protected from light (e.g., wrapped in aluminum foil), should be stored under the same temperature and humidity conditions.

  • Exposure Duration: The exposure should be carried out for a sufficient duration to produce detectable degradation, as guided by ICH Q1B guidelines.

  • Sample Analysis: After the exposure period, prepare solutions of the solid sample and dilute the solution sample for analysis by the stability-indicating HPLC-MS method.

Thermal Degradation

Thermal degradation occurs when a drug substance is exposed to high temperatures, leading to the breaking of chemical bonds.[11] The carboxylic acid moiety in Ozagrel is a potential site for thermal degradation via decarboxylation.[12][23]

Experimental Protocol for Thermal Degradation:

  • Sample Preparation: Place a known amount of solid Ozagrel in a suitable container, such as a petri dish or a vial.

  • Stress Conditions: Expose the sample to a high temperature in a calibrated oven (e.g., 80°C) for a defined period (e.g., 24, 48, and 72 hours).[20]

  • Sample Analysis: After cooling to room temperature, dissolve the sample in a suitable solvent and analyze it using the stability-indicating HPLC-MS method.

Section 4: Data Interpretation and Pathway Elucidation

The data generated from the forced degradation studies will be in the form of chromatograms and mass spectra. The key to identifying the degradation pathway of impurity 9 lies in a systematic comparison of the results from the different stress conditions.

Data Presentation:

All quantitative data from the forced degradation studies should be summarized in a clear and concise table for easy comparison.

Stress ConditionDurationOzagrel (% Remaining)Impurity 9 (% Area)Other Degradants (% Area)
Control 0 hours100< 0.05Not Detected
0.1 N HCl 24 hours95.21.83.0
0.1 N NaOH 24 hours88.54.57.0
3% H₂O₂ 24 hours92.13.24.7
Photolytic (Solid) 7 days98.70.50.8
Photolytic (Solution) 7 days96.31.52.2
Thermal (80°C) 72 hours99.10.30.6

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Logical Workflow for Pathway Identification:

The following diagram illustrates the logical workflow for identifying the degradation pathway of Ozagrel impurity 9.

Degradation_Pathway_Identification cluster_stress Forced Degradation Studies cluster_analysis Analytical Characterization cluster_interpretation Data Interpretation Hydrolysis Hydrolytic (Acid, Base) HPLC Stability-Indicating HPLC-UV Hydrolysis->HPLC Oxidation Oxidative (H₂O₂) Oxidation->HPLC Photolysis Photolytic (UV/Vis) Photolysis->HPLC Thermal Thermal (Heat) Thermal->HPLC MS LC-MS/MS HPLC->MS Identify_Impurity_9 Identify Impurity 9 in Chromatograms MS->Identify_Impurity_9 Quantify_Impurity_9 Quantify Impurity 9 Formation Identify_Impurity_9->Quantify_Impurity_9 Compare_Conditions Compare Formation Across Stress Conditions Quantify_Impurity_9->Compare_Conditions Propose_Pathway Propose Degradation Pathway(s) Compare_Conditions->Propose_Pathway Structure_Elucidation Structural Elucidation of Impurity 9 (if unknown) Propose_Pathway->Structure_Elucidation

Workflow for Degradation Pathway Identification

By observing under which stress condition(s) impurity 9 is formed at the highest concentration, we can deduce its primary degradation pathway. For instance, if impurity 9 is significantly formed only under basic hydrolytic conditions, it is highly likely a product of base-catalyzed hydrolysis. If it forms under multiple stress conditions, it may have multiple formation pathways or be a secondary degradation product.

Section 5: Conclusion and Future Directions

This in-depth technical guide has outlined a systematic and scientifically rigorous approach to identifying the degradation pathways of Ozagrel impurity 9. By combining a theoretical understanding of the molecule's potential vulnerabilities with a well-structured experimental plan, researchers can confidently elucidate the formation mechanisms of this and other impurities.

The successful identification of the degradation pathway for impurity 9 will enable the development of appropriate control strategies. This may include optimizing the manufacturing process, selecting appropriate packaging materials to protect against light or moisture, and establishing appropriate storage conditions and shelf-life for the drug product.[6] Ultimately, this knowledge is paramount to ensuring the quality, safety, and efficacy of Ozagrel for patients.

References

  • Forced Degradation Studies: Regulatory Considerations and Implement
  • A practical guide to forced degradation and stability studies for drug substances.
  • Forced Degrad
  • Understanding the chemical basis of drug stability and degrad
  • Force Degradation for Pharmaceuticals: A Review - IJSDR.
  • Technical Support Center: Ozagrel Impurity III Quantific
  • Degradative Behavior and Toxicity of Alkylated Imidazoles - ACS Public
  • The proposed degradation pathways of AZ under stress storage conditions...
  • How To Overcome The Critical Challenges Faced In Forced Degrad
  • EFFECTS OF OXIDATION AND HYDROLYSIS ON THE CHEMICAL STABILITY OF DRUGS - IIP Series.
  • Degradative imidazole oxidation of particle by reactive oxygen...
  • Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir | Request PDF - ResearchG
  • Application Notes and Protocols for Forced Degrad
  • Application Note: Isolation and Purification of Ozagrel Impurity III - Benchchem.
  • Rapid photo-oxidation reactions of imidazole derivatives accelerated by planar quinoid oxidation-state structures - Journal of M
  • Photolytic Degradation and Its Prevention - Pharmaguideline.
  • Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
  • CHAPTER 2: Hydrolytic Degradation - Books - The Royal Society of Chemistry.
  • Evaluate Aromatic Compounds' Photodegradation Risk - P
  • Photosensitivity Reactions Induced by Photochemical Degrad
  • Forced Oxidative Degradation Pathways of the Imidazole Moiety of Dacl
  • Ozagrel-impurities - Pharmaffili
  • A critical assessment of the photodegradation of pharmaceuticals in aquatic environments: defining our current understanding and identifying knowledge gaps - RSC Publishing.
  • Ozagrel hydrochloride monohydrate, a thromboxane synthase inhibitor, and its metabolites as inhibitors of hepatic microsomal drug metabolism - PubMed.
  • What is the mechanism of Ozagrel Sodium?
  • enhancing the stability of Ozagrel impurity III standard solutions - Benchchem.
  • Investigating the Potential Plasticizing Effect of Di-Carboxylic Acids for the Manufacturing of Solid Oral Forms with Copovidone and Ibuprofen by Selective Laser Sintering - PMC.
  • Photolytic degrad
  • Factors affecting the chemical stability of carboxylic acid drugs in Enhanced Solubility System (ESS)
  • Inhibition of Hydrolysis of Esters in Solution by Form
  • Design, synthesis, and evaluation of the novel ozagrel–paeonol codrug with antiplatelet aggregation activities as a potent anti-stroke therapeutic agent - PMC.
  • [Research and Development of Ozagrel, a Highly Selective Inhibitor of TXA2 Synthase].
  • Influence of the Terminal Group on the Thermal Decomposition Reactions of Carboxylic Acids on Copper.
  • Investigation of Thermal Properties of Carboxyl

Sources

Protocols & Analytical Methods

Method

Application Note: Structural Elucidation of Ozagrel Impurity 9 via High-Resolution NMR Spectroscopy

Introduction & Regulatory Context Ozagrel is a potent, selective thromboxane A2 (TXA2) synthase inhibitor utilized clinically to prevent platelet aggregation and vasoconstriction, thereby mitigating the risk of ischemic...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Regulatory Context

Ozagrel is a potent, selective thromboxane A2 (TXA2) synthase inhibitor utilized clinically to prevent platelet aggregation and vasoconstriction, thereby mitigating the risk of ischemic events such as strokes (1)[1]. During the synthesis and degradation lifecycle of the active pharmaceutical ingredient (API), various related substances can form. Under the International Council for Harmonisation (ICH) Q3A(R2) and Q3B(R2) guidelines, regulatory agencies mandate the rigorous identification, reporting, and toxicological qualification of these impurities to ensure patient safety (2)[2].

One such critical related compound is Ozagrel Impurity 9 (also cataloged synonymously as Ozagrel Impurity 72), chemically identified as ethyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate (CAS: 530145-11-0) (3)[3]. This application note provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol designed to unequivocally elucidate the structure of this impurity.

Experimental Methodology: High-Resolution NMR Protocol

To establish a self-validating structural proof, the analytical workflow must be designed with strict causality—every parameter must serve a specific diagnostic purpose.

Step-by-Step Acquisition Protocol
  • Sample Preparation:

    • Action: Dissolve 15–20 mg of Ozagrel Impurity 9 standard in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ , 99.9% D).

    • Causality: DMSO- d6​ is intentionally selected over CDCl 3​ to restrict the chemical exchange rate of the hydroxyl (-OH) proton. This solvent choice ensures the -OH signal resolves as a distinct triplet (due to coupling with the adjacent -CH 2​

      • group), providing direct, observable proof of the terminal hydroxymethyl moiety.
  • Instrument Calibration & Tuning:

    • Action: Acquire data on a 400 MHz (or higher) NMR spectrometer equipped with a 5 mm inverse detection probe (e.g., BBI or TCI cryoprobe) at 298 K.

    • Causality: Inverse probes place the 1 H coils closest to the sample, maximizing proton sensitivity. This is critical for high-fidelity 2D HSQC and HMBC spectra where 13 C is detected indirectly via proton magnetization transfer.

  • 1 H Quantitative NMR (qNMR) Acquisition:

    • Action: 1 H frequency: 400 MHz. Spectral width: 16 ppm. Relaxation delay (D1): 10 seconds. Number of scans (NS): 16.

    • Causality: A prolonged D1 of 10 seconds ensures that all protons—especially the slow-relaxing hydroxyl and aromatic protons—return fully to thermal equilibrium between pulses. This guarantees that integration values are strictly quantitative, accurately reflecting the 3:2:2:1:1:2:1:2 molecular proton ratio.

  • 13 C NMR Acquisition:

    • Action: 13 C frequency: 100 MHz. Spectral width: 250 ppm. D1: 2 seconds. NS: 1024. 1 H decoupling: WALTZ-16.

    • Causality: Due to the low natural abundance (1.1%) and low gyromagnetic ratio of 13 C, a high number of scans is required to achieve an adequate signal-to-noise ratio, particularly for the non-protonated quaternary carbons (C1, C4, C7) which lack Nuclear Overhauser Effect (NOE) enhancement.

  • 2D NMR Acquisition (COSY, HSQC, HMBC):

    • Action: Execute gradient-selected 2D experiments. Optimize the HMBC long-range coupling delay for J = 8 Hz.

    • Causality: Gradient selection suppresses spectral artifacts and solvent noise. Optimizing the HMBC for 8 Hz perfectly captures the typical 2-bond and 3-bond carbon-proton couplings required to bridge isolated spin systems (e.g., linking the ethyl ester to the alkene).

Workflow Visualization

NMR_Workflow Sample Sample Preparation Ozagrel Impurity 9 in DMSO-d6 Acq1D 1D NMR Acquisition 1H (qNMR) & 13C Sample->Acq1D Acq2D 2D NMR Acquisition COSY, HSQC, HMBC Sample->Acq2D Anal1D 1D Analysis Integration & Multiplicity Acq1D->Anal1D Anal2D 2D Analysis Through-bond Connectivity Acq2D->Anal2D Valid Structural Elucidation Ethyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate Anal1D->Valid Anal2D->Valid

Figure 1: Step-by-step NMR acquisition and structural elucidation workflow for Ozagrel Impurity 9.

Data Interpretation: A Self-Validating System

The structural elucidation of ethyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate relies on orthogonal validation. The 1D data generates the structural hypothesis, and the 2D data mathematically proves the atomic linkages.

The Ethyl Ester & Hydroxymethyl Terminus

The 1 H NMR spectrum reveals a classic ethyl group pattern: a triplet at δ 1.25 (3H) and a quartet at δ 4.18 (2H). The use of DMSO- d6​ successfully resolves the hydroxymethyl group, showing a doublet at δ 4.54 (2H) and a triplet at δ 5.28 (1H) for the hydroxyl proton. The COSY spectrum confirms the scalar coupling between these latter two signals, validating the intact -CH 2​ OH moiety.

Stereochemical Assignment of the Alkene

The alkene protons appear at δ 6.58 (H- α ) and δ 7.66 (H- β ). Crucially, the coupling constant ( J ) is 16.0 Hz . This large J -value is the definitive diagnostic marker for a trans (E) configuration, arising from the trans-diaxial-like spatial arrangement of the protons. A cis (Z) isomer would present a significantly smaller coupling constant (~10–12 Hz).

Aromatic System and HMBC Connectivity

The aromatic region displays an AA'BB' spin system with two doublets at δ 7.38 and δ 7.68 ( J = 8.1 Hz), confirming para-substitution. The structure is ultimately locked together by the HMBC spectrum :

  • The ester carbonyl carbon (C1, δ 166.2) shows strong 3-bond correlations to both the ethyl -CH 2​

    • protons ( δ 4.18) and the alkene H- α ( δ 6.58), proving the acrylate linkage.
  • The aromatic ipso-carbon (C4, δ 132.5) correlates with the alkene H- β ( δ 7.66), bridging the alkene to the benzene ring.

Quantitative Data Summaries

Table 1: 1 H NMR Assignments for Ozagrel Impurity 9 (DMSO- d6​ , 400 MHz)

PositionChemical Shift ( δ , ppm)MultiplicityCoupling ( J , Hz)IntegrationDiagnostic Assignment
12 1.25Triplet (t)7.13H-CH 2​ CH 3​ (Ethyl)
11 4.18Quartet (q)7.12H-CH 2​ **CH 3​ (Ethyl)
10 4.54Doublet (d)5.72H-CH 2​ **OH (Hydroxymethyl)
OH 5.28Triplet (t)5.71H-CH 2​ OH (Hydroxyl)
2 6.58Doublet (d)16.01H=CH -CO 2​ Et (Alkene α )
6, 8 7.38Doublet (d)8.12HAr-H (ortho to -CH 2​ OH)
3 7.66Doublet (d)16.01HAr-CH = (Alkene β )
5, 9 7.68Doublet (d)8.12HAr-H (ortho to alkene)

Table 2: 13 C and 2D NMR Connectivity Matrix (DMSO- d6​ , 100 MHz)

PositionCarbon TypeShift ( δ , ppm)HSQC ( 1 H- 13 C Direct)HMBC ( 1 H- 13 C Long-Range)
12 CH 3​ 14.2H-12 (1.25)H-11
11 CH 2​ 60.1H-11 (4.18)H-12
10 CH 2​ 62.5H-10 (4.54)H-6, H-8, OH
2 CH118.0H-2 (6.58)H-3
6, 8 CH126.8H-6, H-8 (7.38)H-10
5, 9 CH128.3H-5, H-9 (7.68)H-3
4 C (quat)132.5-H-2, H-3, H-6, H-8
3 CH144.1H-3 (7.66)H-2, H-5, H-9
7 C (quat)145.8-H-5, H-9, H-10
1 C=O166.2-H-2, H-3, H-11

Conclusion

By applying a rigorous, causality-driven NMR protocol, the structure of Ozagrel Impurity 9 is definitively proven. The strategic use of DMSO- d6​ preserves vital hydroxyl coupling data, while the integration of 1D J -coupling analysis with 2D HMBC mapping creates a closed, self-validating loop that satisfies stringent regulatory requirements for impurity characterization.

References

  • PubChem - Ozagrel Impurity 72 | C12H14O3 | CID 23021585. National Institutes of Health (NIH).3

  • Patsnap Synapse - What is the mechanism of Ozagrel Trometamol?1

  • Premier Research - Evaluating Impurities in New Drugs to Prevent Delays in Development (ICH Q3A/Q3B Guidelines). 2

Sources

Technical Notes & Optimization

Troubleshooting

Resolving co-elution issues with Ozagrel impurity 9 in HPLC

Technical Support Center: Resolving Co-elution of Ozagrel and Impurity 9 in HPLC Welcome to the Analytical Troubleshooting Center. This guide is engineered for researchers and drug development professionals facing chroma...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Resolving Co-elution of Ozagrel and Impurity 9 in HPLC

Welcome to the Analytical Troubleshooting Center. This guide is engineered for researchers and drug development professionals facing chromatographic co-elution challenges during the impurity profiling of Ozagrel, a selective thromboxane A2 (TXA2) synthetase inhibitor.

Specifically, this guide addresses the persistent co-elution of the active pharmaceutical ingredient (API) with Ozagrel Impurity 9 (ethyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate)[1], providing a mechanistic framework and a self-validating protocol to achieve baseline resolution.

I. Core Troubleshooting FAQs

Q1: Why do Ozagrel and Impurity 9 co-elute under standard acidic RP-HPLC conditions? A: Co-elution is a direct result of overlapping hydrophobicity states. Ozagrel contains an imidazole ring and a carboxylic acid moiety. Impurity 9 is an ester intermediate that lacks the imidazole ring but contains a hydroxymethyl group[1]. Under commonly used acidic mobile phases (e.g., pH 3.0–4.0), Ozagrel’s carboxylic acid is partially protonated (neutralized). This increases its lipophilicity, causing its retention factor ( k′ ) on a standard C18 stationary phase to closely match that of the inherently neutral Impurity 9.

Q2: How can I leverage mobile phase pH to force the separation of these two peaks? A: You must exploit the divergent ionization profiles of the two molecules. Ozagrel has a predicted pKa​ of ~4.43 (carboxylic acid)[2][3]. Impurity 9 has no ionizable functional groups within the pH 2.0–8.0 range.

  • The Causality: By shifting the mobile phase pH to 6.5, you force the carboxylic acid of Ozagrel to become fully deprotonated (anionic). This drastic increase in polarity significantly reduces Ozagrel's retention time. Meanwhile, Impurity 9 remains completely neutral, and its retention time remains static. This differential shift breaks the co-elution[4].

Q3: What if pH adjustment is insufficient due to other closely eluting impurities? A: If optimizing the pH compromises the resolution of other related substances, you must alter the column chemistry. Switching from a standard ODS (C18) to a mixed-mode column or a specialized reverse-phase column with low silanol activity (e.g., Newcrom R1) provides orthogonal selectivity. These columns interact differently with the basic imidazole nitrogen of Ozagrel, altering the elution order without requiring extreme pH shifts[5].

II. Mechanistic & Workflow Visualizations

Mechanism cluster_0 pH 4.0 (Acidic Mobile Phase) cluster_1 pH 6.5 (Near-Neutral Mobile Phase) O1 Ozagrel (Partially Protonated) C1 Co-elution Risk High (Overlapping Hydrophobicity) O1->C1 I1 Impurity 9 (Neutral) I1->C1 O2 Ozagrel (Fully Anionic) C1->O2 Increase Buffer pH C2 Baseline Resolution (Divergent Retention Times) O2->C2 I2 Impurity 9 (Neutral) I2->C2

Figure 1: Mechanistic effect of mobile phase pH on the retention behavior of Ozagrel and Impurity 9.

G A Identify Co-elution Ozagrel & Impurity 9 B Assess Ionization States (Ozagrel: pKa ~4.43 | Imp 9: Neutral) A->B C Adjust Mobile Phase pH (Shift Buffer to pH 6.5) B->C D Does co-elution persist? C->D E Optimize Gradient Profile (Acetonitrile / Phosphate Buffer) D->E Yes G Baseline Resolution Achieved (Rs > 2.0) D->G No E->D Re-test F Change Column Chemistry (e.g., Polar-embedded C18 / Mixed-Mode) E->F If gradient fails F->G Success

Figure 2: Systematic HPLC troubleshooting workflow for resolving Ozagrel and Impurity 9 co-elution.

III. Quantitative Data Summaries

Table 1: Physicochemical Properties Dictating Retention Behavior

PropertyOzagrel (API)Ozagrel Impurity 9
Functional Groups Imidazole, Carboxylic AcidHydroxymethyl, Ethyl Ester
Ionizability (pH 2-8) Amphoteric (Basic N, Acidic COOH)Neutral (Non-ionizable)
Predicted pKa​ ~4.43 (Acidic)[2][3]N/A
LogP ~2.03[6]~2.50 (Estimated)
Chromatographic Behavior Highly pH-dependent retentionpH-independent retention

Table 2: Optimized Gradient Profile for Resolution Note: This profile utilizes a pH 6.5 buffer to selectively accelerate the elution of Ozagrel while retaining Impurity 9.

Time (min)Mobile Phase A (10 mM KH2​PO4​ , pH 6.5)Mobile Phase B (Acetonitrile)Flow Rate (mL/min)
0.090%10%1.0
10.070%30%1.0
20.040%60%1.0
25.090%10%1.0
30.090%10%1.0

IV. Step-by-Step Troubleshooting Methodology

This protocol is designed as a self-validating system . Do not proceed to sample analysis unless the System Suitability Test (SST) criteria in Step 3 are strictly met.

Step 1: Precision Buffer Preparation (The Causality Anchor)

  • Weigh exactly 1.36 g of Potassium dihydrogen phosphate ( KH2​PO4​ ) and dissolve it in 1000 mL of HPLC-grade water to create a 10 mM solution.

  • Critical Step: Insert a calibrated pH probe. Slowly add 0.1 M NaOH dropwise until the pH reaches exactly 6.5 ( ± 0.05).

    • Scientific Rationale: At pH 6.5, the environment is more than 2 pH units above Ozagrel's pKa​ of 4.43, guaranteeing >99% deprotonation of the carboxylic acid[2][4].

  • Filter the buffer through a 0.22 µm hydrophilic membrane (e.g., PVDF or Nylon) and degas via sonication for 10 minutes.

Step 2: Chromatographic Setup

  • Column: Install a high-purity ODS C18 column (e.g., 250 × 4.6 mm, 5 µm) or a low-silanol alternative like Newcrom R1[4][5].

  • Temperature: Maintain the column compartment at 30°C to ensure reproducible mass transfer kinetics.

  • Detection: Set the UV/Vis or PDA detector to 272 nm , which is the optimal isosbestic absorption wavelength for the Ozagrel chromophore[4].

  • Equilibration: Pump the initial gradient conditions (90% A / 10% B) for at least 15 column volumes until the baseline is completely stable.

Step 3: Self-Validating System Suitability Test (SST)

  • Prepare a System Suitability Solution containing 10 µg/mL of Ozagrel API and 1 µg/mL of Ozagrel Impurity 9 in the initial mobile phase.

  • Inject 20 µL of the SST solution.

  • Validation Gates:

    • Resolution ( Rs​ ): Must be ≥2.0 between Ozagrel and Impurity 9.

    • Tailing Factor ( Tf​ ): Must be ≤1.5 for the Ozagrel peak.

    • Troubleshooting the Gate: If Rs​<2.0 , the co-elution persists. Do not proceed. Re-verify the buffer pH (a drift to pH < 5.5 will cause the peaks to merge again). If pH is correct, increase the initial hold time of the gradient (Table 2) from 0-5 minutes to flatten the elution profile.

V. References

  • Kushare, V. N., & Ghotekar, S. V. (2019). Development of a Validated Stability Indicating RP-HPLC Method for Assay of Ozagrel and Its Pharmaceutical Formulations. International Journal of Pharmacy and Pharmaceutical Research, 14(2). URL:[Link]

  • SIELC Technologies. (2018). Separation of Ozagrel on Newcrom R1 HPLC column. URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Chromatographic Peak Shape for Ozagrel Impurity 9

Welcome to the technical support center for the chromatographic analysis of Ozagrel and its impurities. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve c...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic analysis of Ozagrel and its impurities. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape, specifically for Ozagrel Impurity 9. By understanding the underlying causes of peak asymmetry, you can develop robust and reliable analytical methods.

Introduction to the Challenge

Ozagrel, an antiplatelet agent, and its related impurities are often analyzed using reversed-phase high-performance liquid chromatography (RP-HPLC).[1][2] Ozagrel Impurity 9, like many pharmaceutical compounds, can present chromatographic challenges, most notably poor peak shape (tailing or fronting).[3][4] An ideal chromatographic peak is a symmetrical, Gaussian curve, which is essential for accurate quantification and resolution from other components in the sample.[4] This guide provides a structured, question-and-answer approach to diagnosing and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: My peak for Ozagrel Impurity 9 is tailing. What are the most likely causes?

Peak tailing, where the latter half of the peak is broader than the front half, is a common problem.[5] The primary causes for a basic compound like Ozagrel or its impurities often involve secondary interactions with the stationary phase.[6]

Likely Causes & Immediate Actions:

  • Secondary Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based columns can interact with basic analytes, leading to tailing.[6][7] This is a very common cause of peak tailing for basic compounds.

    • Solution: Adjust the mobile phase pH to be at least 2 units below the pKa of the analyte to ensure it is in a single, protonated state.[7][8] For basic compounds, a lower pH (e.g., pH ≤ 3) suppresses the ionization of silanol groups, minimizing these secondary interactions.[7]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[3][9]

    • Solution: Reduce the injection volume or dilute the sample.[3][4] If the peak shape improves, mass overload was the likely issue.

  • Mobile Phase pH Near Analyte pKa: If the mobile phase pH is too close to the pKa of Impurity 9, a mixed population of ionized and non-ionized forms will exist, causing peak broadening and tailing.[5][10]

    • Solution: Ensure the mobile phase pH is controlled and is at least 1.5 to 2 pH units away from the analyte's pKa.[11] A well-buffered mobile phase is crucial for maintaining a stable pH.[12][13]

Q2: I'm observing peak fronting for Impurity 9. What should I investigate?

Peak fronting, where the front of the peak is less steep than the back, is often related to column overload or issues with the sample solvent.[3][14]

Likely Causes & Immediate Actions:

  • Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher organic content) than the initial mobile phase, it can cause the analyte to move through the column too quickly at the beginning, leading to fronting.[15][16]

    • Solution: Dissolve the sample in the initial mobile phase or a weaker solvent.[9]

  • Column Overload (Concentration/Volume): Injecting a large volume of sample or a highly concentrated sample can lead to fronting.[14][15]

    • Solution: Decrease the injection volume or dilute the sample.[15][17]

  • Column Degradation: A void at the column inlet or a collapsed packed bed can cause distorted peak shapes, including fronting.[14]

    • Solution: If you suspect a column void, you can try reversing and flushing the column (if the manufacturer's instructions permit). Otherwise, the column may need to be replaced.[8]

In-Depth Troubleshooting Guide

This section provides a more detailed, workflow-based approach to systematically address peak shape issues for Ozagrel Impurity 9.

Problem Diagnosis Workflow

Use the following flowchart to guide your troubleshooting process.

Troubleshooting_Workflow start Poor Peak Shape for Impurity 9 check_all_peaks Are all peaks in the chromatogram affected? start->check_all_peaks system_issue Suspect System-Wide Issue: - Column Void/Damage - Extra-column Volume - Leak check_all_peaks->system_issue Yes analyte_specific_issue Suspect Analyte-Specific Issue check_all_peaks->analyte_specific_issue No all_peaks_yes Yes inspect_hardware Inspect column, fittings, and tubing. Replace column if necessary. system_issue->inspect_hardware all_peaks_no No is_it_tailing Is the peak tailing or fronting? analyte_specific_issue->is_it_tailing tailing_causes Likely Causes: - Secondary Silanol Interactions - Inappropriate Mobile Phase pH - Column Overload (Mass) is_it_tailing->tailing_causes Tailing fronting_causes Likely Causes: - Sample Solvent Mismatch - Column Overload (Volume/Concentration) is_it_tailing->fronting_causes Fronting tailing Tailing optimize_mobile_phase Optimize Mobile Phase: - Lower pH (e.g., 2.5-3.0) - Increase buffer strength (20-50 mM) - Add mobile phase modifier (e.g., triethylamine) tailing_causes->optimize_mobile_phase reduce_sample_load Reduce Sample Load: - Dilute sample - Decrease injection volume optimize_mobile_phase->reduce_sample_load fronting Fronting check_sample_solvent Match sample solvent to mobile phase fronting_causes->check_sample_solvent check_sample_solvent->reduce_sample_load

Caption: A logical workflow for troubleshooting peak shape issues.

Detailed Experimental Protocols
Protocol 1: Mobile Phase pH Optimization

The pH of the mobile phase is a critical parameter for controlling the peak shape of ionizable compounds.[18]

Objective: To find the optimal mobile phase pH to minimize secondary interactions and ensure a single ionization state for Impurity 9.

Step-by-Step Methodology:

  • Determine the pKa of Ozagrel and its impurities if available. This information is crucial for selecting the appropriate pH range.

  • Prepare a series of mobile phases with varying pH values. For a basic compound, start with a pH around 3.5 and decrease it in increments of 0.2-0.3 pH units down to 2.5. Use a suitable buffer, such as phosphate or formate, at a concentration of 20-50 mM to ensure adequate buffering capacity.[11][19]

  • Equilibrate the column with each mobile phase for at least 10-15 column volumes.

  • Inject a standard solution of Ozagrel containing Impurity 9.

  • Evaluate the peak shape (asymmetry factor) for Impurity 9 at each pH. The goal is to achieve an asymmetry factor as close to 1.0 as possible.

  • Select the pH that provides the best peak symmetry without compromising the retention and resolution of other components.

Data Presentation:

Mobile Phase pHBuffer ConcentrationAsymmetry Factor (Impurity 9)Resolution (Ozagrel/Impurity 9)
3.525 mM Phosphate1.82.1
3.225 mM Phosphate1.52.3
3.025 mM Phosphate1.22.5
2.825 mM Phosphate1.12.6
2.525 mM Phosphate1.02.5
Protocol 2: Evaluating Column Choice and Secondary Interactions

If mobile phase optimization is insufficient, the column itself may be the source of the problem.

Objective: To determine if the choice of stationary phase is contributing to poor peak shape and to explore alternatives.

Step-by-Step Methodology:

  • Assess the current column: Is it a modern, high-purity silica column with end-capping? Older columns or those with less effective end-capping have more active silanol groups.[20][21]

  • Consider an alternative column with a different stationary phase chemistry:

    • Polar-embedded phases: These columns have a polar group embedded in the alkyl chain, which helps to shield the analyte from residual silanols.

    • Columns with advanced end-capping: Look for columns specifically designed for the analysis of basic compounds.

    • Mixed-mode columns: These columns offer a combination of reversed-phase and ion-exchange retention mechanisms, which can be beneficial for retaining and separating polar and ionizable compounds without the need for ion-pairing reagents.[22][23][24]

  • If a new column is not an option, consider using mobile phase additives to mask silanol activity:

    • Triethylamine (TEA): Add a low concentration (e.g., 0.1%) of TEA to the mobile phase. TEA is a basic compound that will preferentially interact with the active silanol sites.[7] Note: TEA can suppress ionization in mass spectrometry.

    • Increase buffer concentration: A higher ionic strength mobile phase can sometimes reduce secondary interactions.[25][26]

Conceptual Diagram of Silanol Interactions:

Silanol_Interaction cluster_0 Silica Surface cluster_1 Mobile Phase silanol Si-O⁻ silica Si impurity Impurity 9 (Basic, R-NH₃⁺) impurity->silanol Undesirable Ionic Interaction (Causes Tailing)

Caption: Secondary ionic interaction between a basic analyte and an ionized silanol group.

Advanced Troubleshooting: When Standard Approaches Fail

Q3: I've optimized the mobile phase pH and tried a different C18 column, but I still see peak tailing. What's next?

When common solutions are ineffective, it's time to consider less obvious causes and more advanced chromatographic techniques.

  • Metal Contamination: Trace metal impurities in the silica matrix of the column can chelate with certain analytes, causing severe tailing.[9][25]

    • Solution: Use a column from a reputable manufacturer that specifies low metal content. Sometimes, flushing the column with a chelating agent can help, but this is often a temporary fix.

  • Consider Mixed-Mode Chromatography: For highly polar or challenging basic compounds, a mixed-mode column can provide a completely different and often superior separation mechanism.[22][24] These columns combine reversed-phase and ion-exchange properties, offering unique selectivity.[23]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): If Impurity 9 is very polar, it may not be well-retained in reversed-phase mode, leading to poor peak shape. HILIC is an alternative technique that uses a polar stationary phase and a high organic content mobile phase to retain and separate polar compounds.

Summary and Key Takeaways

Improving the chromatographic peak shape for Ozagrel Impurity 9 requires a systematic and logical approach. By understanding the fundamental principles of chromatography and the specific chemical properties of your analyte, you can effectively troubleshoot and resolve issues of peak tailing and fronting.

  • Always start with the basics: check for system-wide issues and then focus on analyte-specific problems.

  • Mobile phase pH is your most powerful tool for controlling the peak shape of ionizable compounds.

  • Don't underestimate the importance of column selection. A modern, high-quality column designed for basic compounds can make a significant difference.

  • Be prepared to explore alternative chromatographic modes like mixed-mode or HILIC for particularly challenging separations.

By following the guidance in this technical support document, you will be well-equipped to develop a robust and reliable analytical method for Ozagrel and its impurities, ensuring the accuracy and integrity of your results.

References
  • Vertex AI Search. (2025, July 3). Tailing and Fronting in HPLC And GC: 7 Causes and Expert Tips to Reduce Them.
  • Element Lab Solutions. (2018, January 9). Troubleshooting GC peak shapes.
  • ALWSCI. (2025, November 27).
  • Shimadzu. (2021, February 22). Gas Chromatography Troubleshooting Part I – Peak Shape Issues.
  • Phenomenex.
  • Nagae, N., Yamamoto, K., & Kadota, C. (n.d.). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. ChromaNik Technologies Inc.
  • Hawach. (2025, October 28). Reasons for Peak Tailing of HPLC Column.
  • Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
  • BenchChem. (n.d.).
  • Shimadzu UK Limited. (2022, August 26). HPLC Troubleshooting - Tailing Peaks.
  • ACD/Labs. (2022, October 6).
  • LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
  • Thermo Fisher Scientific. Mixed-Mode HPLC Columns.
  • Restek. (2014, March 27). [27]Troubleshooting HPLC- Fronting Peaks.

  • Pasupuleti, V. R., et al. (2010). Development and Validation of RP-HPLC method for the determination of Ozagrel HCl. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 1(2), 472-478.
  • Dolan, J. W. (n.d.).
  • Phenomenex. (2025, April 1). Understanding Peak Fronting in HPLC.
  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
  • Chromatography Forum. (2004, September 10). buffered pH to avoid peak tailing.
  • Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize.
  • SIELC. (n.d.). Mixed-Mode Chromatography vs.
  • LCGC International. (2024, December 11).
  • Chromatography Forum. (2005, December 21). Fronting, cause and remedy?
  • Phenomenex. (n.d.). The role of end-capping in reversed-phase.
  • Thermo Fisher Scientific. (n.d.).
  • ResearchGate. (n.d.). Effect of buffer on peak parameter.
  • MTC USA. (2026, January 16). Polar Compounds are Not Well Retained by Reversed Phase Columns Explained.
  • Waters Blog. (2025, June 18).
  • IntechOpen. (2022, April 23).
  • LCGC International. (2013, November 1).
  • McCalley, D. V. (2004). Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography.
  • Collins, C. H., et al. (2003). Reducing residual silanol interactions in reversed-phase liquid chromatography. Thermal treatment of silica before derivatization.
  • Phenomenex. (2025, June 6).
  • Veeprho. (2025, February 2). Exploring the Different Mobile Phases in HPLC.
  • BenchChem. (n.d.).
  • Pharmaffili
  • BUCHI. (n.d.).
  • Veeprho. (n.d.).
  • APExBIO. (n.d.). Ozagrel – Thromboxane Synthase Inhibitor.
  • Veeprho. (n.d.). Ozagrel (Z)-Isomer | CAS 143945-86-2.
  • National Center for Biotechnology Inform
  • Siddiqui, F. A., et al. (2013). Development and Validation of an HPLC Method for Simultaneous Quantification of Clopidogrel Bisulfate, Its Carboxylic Acid Metabolite, and Atorvastatin in Human Plasma: Application to a Pharmacokinetic Study.
  • ResearchGate. (n.d.). (PDF)
  • Scholars Research Library. (n.d.).

Sources

Troubleshooting

Ozagrel Technical Support Center: A Guide to Minimizing Impurity 9 Formation During API Scale-Up

For Researchers, Scientists, and Drug Development Professionals This technical support center provides a comprehensive resource for understanding and mitigating the formation of Ozagrel Impurity 9 during the critical sca...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive resource for understanding and mitigating the formation of Ozagrel Impurity 9 during the critical scale-up phase of Active Pharmaceutical Ingredient (API) manufacturing. As your dedicated Senior Application Scientist, my objective is to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions, ensuring the quality, safety, and consistency of your Ozagrel synthesis.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Q1: What is the significance of controlling Ozagrel Impurity 9?

Controlling any impurity in an API is a cornerstone of pharmaceutical development and manufacturing. For Ozagrel Impurity 9, this control is critical for several reasons:

  • Patient Safety: Uncharacterized impurities can have unknown pharmacological or toxicological effects.[1][2] Regulatory agencies mandate strict limits on impurities to ensure patient safety.

  • Regulatory Compliance: Meeting the quality guidelines set by bodies like the International Council for Harmonisation (ICH) is non-negotiable for drug approval.[2] Failure to control impurities can lead to significant delays and financial losses.

  • Product Quality and Consistency: The level of a specific impurity can be a sensitive indicator of process control.[1] Minimizing Impurity 9 demonstrates a robust and well-understood manufacturing process, leading to consistent product quality.[3][4]

  • Shelf-Life Stability: Certain impurities can impact the stability of the API over time, potentially reducing the product's shelf-life.[1]

Q2: What are the likely sources of Ozagrel Impurity 9 during synthesis?

Impurities in a synthetic process can originate from various sources.[5] For Ozagrel, potential sources of Impurity 9 include:

  • Starting Materials and Reagents: Impurities present in the initial raw materials can be carried through the synthesis or participate in side reactions.[5]

  • Side Reactions: The desired chemical transformation to form Ozagrel can be accompanied by competing side reactions that produce Impurity 9. These are often influenced by reaction conditions.

  • Intermediates: Unreacted intermediates or by-products from intermediate steps can sometimes lead to the formation of impurities in the final API.[5]

  • Degradation: The Ozagrel molecule itself might degrade under certain process conditions (e.g., high temperature, extreme pH) to form Impurity 9.[5][6]

Q3: How does laboratory-scale success in controlling Impurity 9 differ from challenges during scale-up?

Scaling up a chemical synthesis from the laboratory to a manufacturing plant introduces new challenges.[3][4] Factors that are easily controlled in a small flask can become significant hurdles in a large reactor:

  • Mixing and Mass Transfer: Inefficient mixing in a large reactor can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions that form Impurity 9.

  • Heat Transfer: The surface-area-to-volume ratio decreases significantly upon scale-up, making it more difficult to control the reaction temperature. Exothermic reactions can lead to temperature spikes that favor impurity formation.

  • Extended Reaction Times: Longer processing times at a larger scale can increase the opportunity for side reactions or degradation to occur.

Part 2: Troubleshooting Guides - A Proactive Approach to Impurity Control

Guide 1: Identifying the Root Cause of Impurity 9 Formation

A systematic investigation is crucial to pinpoint the exact cause of elevated Impurity 9 levels.

Experimental Protocol: Design of Experiments (DoE) for Root Cause Analysis

A Design of Experiments (DoE) approach is a powerful statistical tool to efficiently identify the critical process parameters (CPPs) that impact the formation of Impurity 9.

Step-by-Step Methodology:

  • Identify Potential CPPs: Brainstorm and list all process parameters that could potentially influence the formation of Impurity 9. This includes:

    • Reaction Temperature

    • Reaction Time

    • Stoichiometry of Reactants

    • Rate of Reagent Addition

    • Solvent Composition

    • pH of the reaction mixture

  • Select a DoE Design: Choose an appropriate experimental design. A fractional factorial design is often a good starting point to screen a large number of variables with a minimal number of experiments.

  • Execute Experiments: Conduct the experiments at a laboratory scale according to the chosen design. It is critical to maintain accurate control over all parameters.

  • Analyze and Model: Use statistical software to analyze the results. The output will identify which parameters (and their interactions) have a statistically significant effect on the formation of Impurity 9.

Data Presentation: Illustrative DoE Results for Impurity 9

FactorParameterLow LevelHigh LevelEffect on Impurity 9 (%)
ATemperature60°C80°C+0.25
BTime4 hours8 hours+0.10
CReagent X (equivalents)1.11.5+0.05
ABTempTime Interaction+0.15

This table illustrates that Temperature (A) has the most significant positive effect on Impurity 9 formation, followed by the interaction between Temperature and Time (A*B).

Logical Workflow: Root Cause Investigation

A High Impurity 9 Detected in Scale-Up Batch B Review Synthesis Route and Potential Side Reactions A->B C Perform Design of Experiments (DoE) at Lab Scale B->C D Analyze DoE Data to Identify Critical Process Parameters (CPPs) C->D E Confirm Root Cause with Targeted Lab Experiments D->E F Implement Process Changes to Control Impurity 9 E->F A Root Cause of Impurity 9 Identified B Optimize Critical Process Parameters (CPPs) A->B D Design Robust Purification Strategy (Recrystallization/Chromatography) A->D C Develop and Validate In-Process Controls (IPCs) B->C E Perform Pilot Scale-Up with Optimized Process C->E D->E F Validate Process and Analytical Methods E->F G Implement in Full-Scale Manufacturing F->G

Sources

Optimization

Technical Support Center: Reducing Ozagrel Degradation to Impurity 9 Under Stress Conditions

Welcome to the Technical Support Center for Ozagrel stability and analytical troubleshooting. As a highly selective thromboxane A2 (TXA2) synthase inhibitor, Ozagrel is a critical active pharmaceutical ingredient (API) u...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Ozagrel stability and analytical troubleshooting. As a highly selective thromboxane A2 (TXA2) synthase inhibitor, Ozagrel is a critical active pharmaceutical ingredient (API) used in the management of thromboembolic disorders and cerebral ischemia[1]. However, its unique chemical architecture—an acrylic acid moiety coupled with a benzylic imidazole ring—makes it highly susceptible to specific degradation pathways under environmental and chemical stress[2].

This guide is designed for researchers and drug development professionals. It provides mechanistic insights and field-proven protocols to mitigate the formation of Ozagrel Impurity 9 during formulation, storage, and analysis.

Part 1: Mechanistic FAQs - Understanding Impurity 9

Q: What is Ozagrel Impurity 9, and how does it structurally differ from the API? A: Ozagrel is chemically defined as (E)-3-(4-(1H-imidazol-1-ylmethyl)phenyl)acrylic acid. Impurity 9 (CAS: 530145-11-0) is identified as ethyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate[3]. Structurally, Impurity 9 lacks the basic imidazole ring (which is replaced by a hydroxyl group) and features an ethyl ester in place of the free carboxylic acid[3].

Q: What is the exact chemical causality behind the formation of Impurity 9? A: The formation of Impurity 9 is a dual-pathway solvolytic degradation driven by the presence of ethanol and water under acidic or thermal stress[4]:

  • Benzylic Hydrolysis: Under acidic conditions, the imidazole nitrogen protonates, transforming it into an excellent leaving group. Nucleophilic attack by water at the benzylic carbon cleaves the C-N bond, yielding a benzylic alcohol (hydroxymethyl group)[2].

  • Fischer Esterification: Simultaneously, the free acrylic acid undergoes acid-catalyzed esterification with ethanol (often present as a co-solvent or residual manufacturing solvent), forming the ethyl ester[5].

Q: Which specific stress conditions exacerbate this degradation? A: Impurity 9 formation is exponentially accelerated in acidic environments (pH < 4), at elevated temperatures (>60°C), and critically, in the presence of protic solvents like ethanol[2][4].

G Ozagrel Ozagrel API (E)-3-(4-(1H-imidazol-1-ylmethyl)phenyl)acrylic acid Intermediate Benzylic Hydrolysis Loss of Imidazole Ring Addition of Hydroxyl Group Ozagrel->Intermediate H2O, H+ / Heat Impurity9 Impurity 9 (CAS: 530145-11-0) ethyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate Ozagrel->Impurity9 Simultaneous Solvolysis (Ethanol/H2O/H+) Esterification Esterification Reaction with Ethanol Intermediate->Esterification Ethanol, H+ Esterification->Impurity9

Caption: Chemical degradation pathway from Ozagrel API to Impurity 9 via hydrolysis and esterification.

Part 2: Troubleshooting Guide - Preventing Impurity 9 Formation

Issue 1: Spontaneous appearance of Impurity 9 during HPLC sample preparation.

  • Symptom: A new peak eluting later than Ozagrel (due to increased lipophilicity from the ethyl ester) appears when samples are left in the autosampler overnight.

  • Root Cause: Using ethanol or unbuffered methanol/water mixtures as the sample diluent. The slightly acidic nature of the API in an unbuffered protic solvent initiates auto-catalyzed solvolysis.

  • Solution: Switch the sample diluent to an aprotic solvent system (e.g., Acetonitrile) mixed with a pH 6.5 phosphate buffer. This neutralizes the catalytic protons and removes the nucleophilic alcohol required for esterification[6].

Issue 2: Poor chromatographic resolution between Ozagrel and degradation products.

  • Symptom: Peak tailing of the API obscures the quantification of closely eluting impurities.

  • Root Cause: Ozagrel contains both an acidic carboxylate and a basic imidazole, making it highly sensitive to mobile phase pH. At unbuffered pH, it exists in multiple ionization states.

  • Solution: Utilize a mobile phase of Acetonitrile: 10mM Potassium Dihydrogen Phosphate (10:90 v/v) strictly adjusted to pH 6.5 with 0.1 M NaOH[6]. This ensures consistent ionization of the API, yielding sharp, symmetrical peaks.

G AA Arachidonic Acid PGH2 Prostaglandin H2 (PGH2) AA->PGH2 COX TXA2 Thromboxane A2 (Vasoconstriction & Aggregation) PGH2->TXA2 TXA2 Synthase PGI2 Prostacyclin (Vasodilation) PGH2->PGI2 PGI2 Synthase Ozagrel Ozagrel Ozagrel->TXA2 Inhibits

Caption: Pharmacological signaling pathway demonstrating Ozagrel's inhibition of TXA2 Synthase.

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a built-in verification mechanism to confirm the reliability of your data.

Protocol A: Controlled Forced Degradation to Generate Impurity 9

This protocol intentionally induces solvolytic stress to generate Impurity 9, validating the stability-indicating power of your analytical method[2].

  • Preparation: Accurately weigh 10 mg of Ozagrel API and dissolve it in 5 mL of Ethanol (acting as both solvent and esterification reagent).

  • Stress Application: Add 5 mL of 0.1 M HCl to the volumetric flask to catalyze the benzylic hydrolysis and esterification[2].

  • Thermal Incubation: Reflux the solution at 60°C for exactly 2 hours[2].

  • Neutralization: Cool the solution to room temperature and immediately neutralize with 5 mL of 0.1 M NaOH to halt the degradation kinetics[2]. Dilute to 50 mL with the mobile phase.

  • Validation Check (System Integrity): Analyze an unstressed control sample alongside the stressed sample. Calculate the mass balance (Sum of API peak area + all Impurity peak areas). The mass balance must equal 95-105% of the initial API peak area. A loss of mass balance indicates irreversible column binding or secondary volatile degradation.

Protocol B: Stability-Indicating RP-HPLC Analysis

Adapted from validated industry standards to ensure baseline separation of Ozagrel and Impurity 9[6].

  • Mobile Phase Preparation: Prepare a 10 mM Potassium Dihydrogen Phosphate buffer. Adjust the pH to exactly 6.5 using 0.1 M NaOH. Mix with HPLC-grade Acetonitrile in a 90:10 (Buffer:ACN) v/v ratio[6]. Filter through a 0.45 µm membrane and degas.

  • Chromatographic Conditions: Use a C18 column (250 mm × 4.6 mm, 5 µm). Set the flow rate to 1.0 mL/min and the column oven to 25°C. Detection wavelength is 272 nm[6].

  • Validation Check (System Suitability): Inject a system suitability standard containing 1% Impurity 9 and 99% Ozagrel. The resolution ( Rs​ ) between the API and Impurity 9 must be > 2.0, and the tailing factor for the API peak must be < 1.5.

G Prep Sample Prep Ozagrel in Aprotic Solvent Stress Apply Stress (0.1M HCl / Ethanol / 60°C) Prep->Stress Neutralize Neutralization (Buffer to pH 6.5) Stress->Neutralize HPLC RP-HPLC Analysis (Detect Impurity 9) Neutralize->HPLC

Caption: Experimental workflow for forced degradation and stability-indicating HPLC analysis.

Part 4: Data Presentation

Table 1: Expected Degradation Profile of Ozagrel Under Stress Conditions [2][6]

Stress ConditionReagents / EnvironmentTemp / TimePrimary Degradation PathwayExpected Degradation (%)
Acidic Hydrolysis 0.1 M HCl in Water60°C / 2 hrsBenzylic Hydrolysis5 - 15%
Solvolytic (Impurity 9) 0.1 M HCl in Ethanol60°C / 2 hrsHydrolysis + Esterification10 - 20%
Basic Hydrolysis 0.1 M NaOH in Water60°C / 2 hrsBenzylic Hydrolysis5 - 10%
Thermal Stress Solid State80°C / 48 hrsPyrolysis / Oxidation< 5%

Table 2: Optimized RP-HPLC Chromatographic Parameters [6]

ParameterSpecificationCausality / Rationale
Stationary Phase C18 (250 x 4.6 mm, 5 µm)Provides optimal hydrophobic retention for the ethyl ester of Impurity 9.
Mobile Phase 10mM KH₂PO₄ (pH 6.5) : ACN (90:10)pH 6.5 ensures the acrylic acid moiety of Ozagrel remains ionized, preventing tailing.
Flow Rate 1.0 mL/minBalances backpressure and theoretical plate count.
Detection UV at 272 nmMaximum absorption wavelength for the conjugated cinnamic acid backbone.
Part 5: References
  • Title: Development of a Validated Stability Indicating RP-HPLC Method for Assay of Ozagrel and Its Pharmaceutical Formulations Source: International Journal of Pharmacy and Pharmaceutical Research (IJPPR) URL: [Link]

  • Title: Ozagrel Impurity 72 (Impurity 9) | C12H14O3 | CID 23021585 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

  • Title: Research and Development of Ozagrel, a Highly Selective Inhibitor of TXA2 Synthase Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Development of Specific and Sensitive Methods for Assay of Ozagrel and Its Pharmaceutical Formulation Source: International Journal of Scientific Research in Science and Technology (IJSRST) URL: [Link]

  • Title: Identification of a Novel Potent CYP4Z1 Inhibitor Attenuating the Stemness of Breast Cancer Cells through Lead Optimization Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

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